1-[4-(2-butoxyphenoxy)butyl]-1H-imidazole hydrochloride

• IUPAC Name: 1-[4-(2-butoxyphenoxy)butyl]imidazole;hydrochloride
• InChI: InChI=1S/C17H24N2O2.ClH/c1-2-3-13-20-16-8-4-5-9-17(16)21-14-7-6-11-19-12-10-18-15-19;/h4-5,8-10,12,15H,2-3,6-7,11,13-14H2,1H3;1H
• InChI Key: QSCNFBYMAAMARX-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1OCCCCN2C=CN=C2.Cl
• Molecular Formula: C17H25ClN2O2
• Molecular Weight: 324.8 g/mol
• CAS RN: 1052404-71-3

Description

1-[4-(2-butoxyphenoxy)butyl]-1H-imidazole hydrochloride, also known as Bupivacaine, is a long-acting local anesthetic drug used for regional anesthesia and pain management. It was first synthesized in 1957 by chemist Paul Janssen and has since become a widely used medication in the medical field.

Mechanism of Action

1-[4-(2-butoxyphenoxy)butyl]-1H-imidazole hydrochloride works by blocking the sodium channels in nerve cells, preventing the transmission of pain signals. This results in a loss of sensation in the affected area. This compound has a long duration of action due to its high lipid solubility, which allows it to bind to the lipid membranes of nerve cells and remain in the tissue for an extended period of time.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the release of neurotransmitters such as glutamate and substance P, which are involved in the transmission of pain signals. This compound has also been shown to have anti-inflammatory effects, reducing the production of inflammatory mediators such as prostaglandins and cytokines.

Advantages and Limitations for Lab Experiments

1-[4-(2-butoxyphenoxy)butyl]-1H-imidazole hydrochloride has several advantages for use in laboratory experiments. It has a long duration of action, allowing for prolonged anesthesia or pain relief. It is also highly specific for nerve cells, making it a useful tool for studying the nervous system. However, this compound can be toxic at high concentrations, and its effects can be difficult to reverse if necessary.

Future Directions

There are several potential future directions for research on 1-[4-(2-butoxyphenoxy)butyl]-1H-imidazole hydrochloride. One area of interest is the development of new formulations of this compound that can provide longer-lasting pain relief or more targeted delivery. Another area of interest is the investigation of the anti-inflammatory effects of this compound and its potential use in treating inflammatory conditions such as arthritis. Additionally, research on the use of this compound in treating cardiac arrhythmias and other cardiovascular conditions is ongoing.
In conclusion, this compound is a widely used local anesthetic drug that has been extensively studied for its use in regional anesthesia and pain management. Its mechanism of action involves blocking the sodium channels in nerve cells, resulting in a loss of sensation in the affected area. This compound has several advantages for use in laboratory experiments, but its toxic effects at high concentrations and difficulty in reversing its effects make it a challenging drug to work with. Future research on this compound is focused on developing new formulations, investigating its anti-inflammatory effects, and exploring its potential use in treating cardiovascular conditions.

Scientific Research Applications

1-[4-(2-butoxyphenoxy)butyl]-1H-imidazole hydrochloride has been extensively studied for its use in regional anesthesia and pain management. It is commonly used in epidural anesthesia during childbirth, surgery, and postoperative pain management. This compound has also been studied for its use in treating chronic pain, such as neuropathic pain and cancer pain. Additionally, this compound has been studied for its potential use in treating cardiac arrhythmias and as an anti-inflammatory agent.